2-(N-benzyl-2,2,2-trifluoroacetamido)acetic acid
Description
“2-(N-benzyl-2,2,2-trifluoroacetamido)acetic acid” is a chemical compound with the molecular formula C11H10F3NO3 . It has a molecular weight of 261.20 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(N-benzyl-2,2,2-trifluoroacetamido)acetic acid” are not fully detailed in the available resources. It’s known that the compound has a molecular weight of 261.20 .Future Directions
Mechanism of Action
Target of Action
The primary targets of 2-(N-benzyl-2,2,2-trifluoroacetamido)acetic acid are AmpC beta-lactamase , Glucosamine-6-Phosphate Synthase , and lanosterol 14 alpha-demethylase (CYP51) enzymes . These enzymes are crucial for the survival and proliferation of certain bacteria and fungi, making them ideal targets for antibacterial and antifungal drugs .
Mode of Action
The compound interacts with its targets by binding to their active sites, thereby inhibiting their function . The docking studies of 2-(N-benzyl-2,2,2-trifluoroacetamido)acetic acid showed low docking energy, indicating a high affinity for these targets . This interaction leads to the disruption of essential biochemical processes in the microorganisms, resulting in their death or growth inhibition .
Biochemical Pathways
The inhibition of AmpC beta-lactamase prevents the degradation of beta-lactam antibiotics, enhancing their effectiveness . The inhibition of Glucosamine-6-Phosphate Synthase disrupts the production of amino sugars, which are essential components of the bacterial cell wall . The inhibition of lanosterol 14 alpha-demethylase (CYP51) disrupts the synthesis of ergosterol, a vital component of fungal cell membranes . The disruption of these pathways leads to the death of the microorganisms or inhibits their growth .
Pharmacokinetics
Its molecular weight of 26120 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
The compound exhibits good antifungal activity against tested fungi and moderate antibacterial activity . It showed 78.97 ± 2.24 of antioxidant activity at 1,000 μg/mL . It also demonstrated cytotoxic activity, with an IC50 value of 100 μg/mL .
Action Environment
Factors such as ph, temperature, and the presence of other substances could potentially affect its stability and activity .
properties
IUPAC Name |
2-[benzyl-(2,2,2-trifluoroacetyl)amino]acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F3NO3/c12-11(13,14)10(18)15(7-9(16)17)6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJOPPTWVXZFEAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(CC(=O)O)C(=O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F3NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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